Cas no 2666-53-7 (Phenol,2,4,6-tribromo-, sodium salt (1:1))

• Product Name: Phenol,2,4,6-tribromo-, sodium salt (1:1)
• CAS No: 2666-53-7
• MF: C₆H₂Br₃NaO
• MW: 352.781250476837
• CID: 284018
• PubChem ID: 23666164
• Update Time: 2025-04-19

Phenol,2,4,6-tribromo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-tribromo-, sodium salt (1:1)
• sodium,2,4,6-tribromophenolate
• 2666-53-7
• UNII-N37IT16D3V
• SECJJZLOAVXJDP-UHFFFAOYSA-M
• 2,4,6-TRIBROMOPHENOL SODIUM SALT [MI]
• 2,4,6-tribromophenol sodium salt
• Sodium 2,4,6-tribromophenate
• AKOS024324667
• N37IT16D3V
• 2,4,6-TRIBROMOPHENOLSODIUMSALT
• Phenol, 2,4,6-tribromo-, sodium salt (1:1)
• DTXSID2062581
• Phenol, 2,4,6-tribromo-, sodium salt
• Q27284498
• SCHEMBL109006
• sodium 2,4,6-tribromophenolate
• VELCIDE

• Inchi： 1S/C6H3Br3O.Na/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+1/p-1
• InChI Key： SECJJZLOAVXJDP-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=C(C=1[O-])Br)Br.[Na+]

Computed Properties

• Exact Mass: 351.75330g/mol
• Monoisotopic Mass: 349.75535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų